Cas no 44747-21-9 (N-(2-chloroethyl)-2-methyl-2-propanamine)
N-(2-Chloroethyl)-2-methyl-2-propanamine is a tertiary amine derivative featuring a reactive chloroethyl group, making it a versatile intermediate in organic synthesis. Its structure enables applications in the preparation of quaternary ammonium compounds, pharmaceuticals, and specialty chemicals. The presence of both the chloroethyl and tertiary amine functionalities allows for further functionalization, including alkylation and cyclization reactions. This compound is particularly valued for its stability under controlled conditions and its utility in constructing complex molecular architectures. Proper handling is essential due to its potential reactivity, and storage should be in a cool, dry environment to maintain integrity. Suitable for research and industrial-scale synthesis.
44747-21-9 structure
Product Name:N-(2-chloroethyl)-2-methyl-2-propanamine
CAS No:44747-21-9
MF:C6H14ClN
MW:135.635060787201
CID:3988983
PubChem ID:13318917
Update Time:2025-10-10
N-(2-chloroethyl)-2-methyl-2-propanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanamine, N-(2-chloroethyl)-2-methyl-
- N-(2-chloroethyl)-2-methyl-2-propanamine
- AKOS006347636
- 44747-21-9
- SCHEMBL6907748
- N-(2-chloroethyl)-2-methylpropan-2-amine
- tert-butyl-(2-chloro-ethyl)-amine
-
- Inchi: 1S/C6H14ClN/c1-6(2,3)8-5-4-7/h8H,4-5H2,1-3H3
- InChI Key: CQPXIUGPGLKVIW-UHFFFAOYSA-N
- SMILES: CC(C)(NCCCl)C
Computed Properties
- Exact Mass: 135.0814771Da
- Monoisotopic Mass: 135.0814771Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 56
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Boiling Point: 154.4±23.0 °C at 760 mmHg
- Flash Point: 47.2±22.6 °C
- Vapor Pressure: 3.2±0.3 mmHg at 25°C
N-(2-chloroethyl)-2-methyl-2-propanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(2-chloroethyl)-2-methyl-2-propanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M328738-10mg |
N-(2-chloroethyl)-2-methyl-2-propanamine |
44747-21-9 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M328738-50mg |
N-(2-chloroethyl)-2-methyl-2-propanamine |
44747-21-9 | 50mg |
$ 135.00 | 2022-06-02 | ||
| TRC | M328738-100mg |
N-(2-chloroethyl)-2-methyl-2-propanamine |
44747-21-9 | 100mg |
$ 230.00 | 2022-06-02 | ||
| Enamine | BBV-38394025-1.0g |
tert-butyl(2-chloroethyl)amine |
44747-21-9 | 95% | 1.0g |
$739.0 | 2023-01-09 | |
| Enamine | BBV-38394025-2.5g |
tert-butyl(2-chloroethyl)amine |
44747-21-9 | 95% | 2.5g |
$1531.0 | 2023-10-28 | |
| Enamine | BBV-38394025-5.0g |
tert-butyl(2-chloroethyl)amine |
44747-21-9 | 95% | 5.0g |
$1939.0 | 2023-01-09 | |
| Enamine | BBV-38394025-10.0g |
tert-butyl(2-chloroethyl)amine |
44747-21-9 | 95% | 10.0g |
$2438.0 | 2023-01-09 | |
| Enamine | BBV-38394025-1g |
tert-butyl(2-chloroethyl)amine |
44747-21-9 | 95% | 1g |
$739.0 | 2023-10-28 | |
| Enamine | BBV-38394025-5g |
tert-butyl(2-chloroethyl)amine |
44747-21-9 | 95% | 5g |
$1939.0 | 2023-10-28 | |
| Enamine | BBV-38394025-10g |
tert-butyl(2-chloroethyl)amine |
44747-21-9 | 95% | 10g |
$2438.0 | 2023-10-28 |
N-(2-chloroethyl)-2-methyl-2-propanamine Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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